Cas no 41886-04-8 (3-(Bromomethyl)-1-methylpiperidine)

• Product Name: 3-(Bromomethyl)-1-methylpiperidine
• CAS No: 41886-04-8
• MF: C₇H₁₄BrN
• MW: 192.096761226654
• CID: 1068741
• PubChem ID: 21930992
• Update Time: 2025-04-20

3-(Bromomethyl)-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-1-methylpiperidine
• 3-(Bromomethyl)-1-methylpiperidine hydrobromide
• 3-(bromomethyl)-1-methylpiperidine(SALTDATA: HBr)
• 2-Brommethyl-3.4-dihydro-4-methyl-3-oxo-chinoxalin
• 3-Brommethyl-1-methyl-piperidin
• 3-bromomethyl-1H-1-methylquinoxalin-2-one
• 3-bromomethyl-1-methyl-1H-quinoxalin-2-one
• 3-bromomethyl-1-methyl-piperidine
• SCHEMBL1010177
• EN300-1692582
• SB41622
• CS-0452305
• AM100805
• VZYZKPJAXWDZFT-UHFFFAOYSA-N
• AKOS005174331
• DA-17033
• A872983
• 41886-04-8
• piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide
• ALBB-014337

• MDL： MFCD12024938
• Inchi： 1S/C7H14BrN/c1-9-4-2-3-7(5-8)6-9/h7H,2-6H2,1H3
• InChI Key： VZYZKPJAXWDZFT-UHFFFAOYSA-N
• SMILES： BrCC1CN(C)CCC1

Computed Properties

• Exact Mass: 191.03100
• Monoisotopic Mass: 191.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 1.66100

3-(Bromomethyl)-1-methylpiperidine Security Information

• HazardClass：IRRITANT